Cas no 273401-69-7 ((R)-2-Amino-3-(tritylthio)propan-1-OL)

• Product Name: (R)-2-Amino-3-(tritylthio)propan-1-OL
• CAS No: 273401-69-7
• MF: C₂₂H₂₃NOS
• MW: 349.489124536514
• MDL: MFCD22690113
• CID: 4728474
• PubChem ID: 10665491
• Update Time: 2025-11-01

(R)-2-Amino-3-(tritylthio)propan-1-OL Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-3-(TRITYLTHIO)PROPAN-1-OL
• BDBM50351256
• AX8267001
• MFCD22690113
• AKOS027330469
• (2R)-2-amino-3-tritylsulfanylpropan-1-ol
• AS-38861
• 273401-69-7
• SCHEMBL14537460
• CHEMBL1818526
• (R)-2-Amino-3-(tritylthio)propan-1-OL

• MDL： MFCD22690113
• Inchi： 1S/C22H23NOS/c23-21(16-24)17-25-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21,24H,16-17,23H2/t21-/m1/s1
• InChI Key： ZBGBEDOUDIAIHO-OAQYLSRUSA-N
• SMILES： S(C[C@@H](CO)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 349.15003553g/mol
• Monoisotopic Mass: 349.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on (R)-2-Amino-3-(tritylthio)propan-1-OL

Comprehensive Overview of (R)-2-Amino-3-(tritylthio)propan-1-OL (CAS No. 273401-69-7): Properties, Applications, and Industry Insights

(R)-2-Amino-3-(tritylthio)propan-1-OL, identified by its CAS number 273401-69-7, is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. This sulfur-containing amino alcohol derivative is characterized by its trityl-protected thiol group and (R)-configuration, making it a valuable intermediate for asymmetric synthesis. Its molecular structure combines a propanol backbone with a tritylthio moiety, offering unique reactivity in nucleophilic substitutions and cross-coupling reactions.

The compound’s chiral purity (>98% ee) is critical for applications in drug development, particularly in the synthesis of peptide mimetics and enzyme inhibitors. Recent studies highlight its role in constructing thioether-linked bioconjugates, a trending topic in targeted drug delivery systems. Researchers also leverage its thiol-protecting group (Trityl) for controlled deprotection in multi-step syntheses, aligning with the growing demand for green chemistry and atom-efficient processes.

In analytical chemistry, 273401-69-7 serves as a reference standard for HPLC and LC-MS method development, addressing the need for precise quantification in complex matrices. Its stability under acidic conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique frequently searched in AI-driven drug discovery platforms. The compound’s logP value (~3.2) and hydrogen bonding capacity further enable its use in QSAR modeling, a hot topic in computational chemistry.

Industry trends show rising interest in chiral auxiliaries like (R)-2-Amino-3-(tritylthio)propan-1-OL for stereoselective catalysis, driven by the demand for enantiopure APIs. Its compatibility with microwave-assisted synthesis (another frequently searched term) reduces reaction times, enhancing process efficiency. Storage recommendations typically suggest inert atmosphere and low-temperature conditions to preserve its thiol integrity.

Emerging applications include its use in proteomics for studying protein-SH interactions, leveraging its reversible protection properties. The compound’s MSDS data emphasizes standard laboratory safety protocols, avoiding hazards associated with unprotected thiols. As the pharmaceutical industry shifts toward continuous manufacturing, this intermediate’s role in flow chemistry setups is under active investigation.

Environmental considerations include its biodegradability profile, with recent studies exploring enzymatic deprotection methods to minimize waste. Patent analyses reveal its inclusion in kinase inhibitor syntheses, correlating with oncology research trends. The compound’s NMR spectra (¹H/¹³C) are well-documented, supporting its identification in quality control workflows.

Future directions may involve its adaptation to photoredox catalysis systems, a cutting-edge field in synthetic chemistry. Suppliers often provide custom purity grades (e.g., 95%-99%) to meet diverse research needs. Its scalability in multi-kilogram batches makes it relevant for preclinical development pipelines, addressing a key industry pain point.